Cas no 60682-95-3 (Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate)

• Product Name: Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate
• CAS No: 60682-95-3
• MF: C₁₂H₁₉O₅PS
• MW: 306.31502366066
• MDL: MFCD28369627
• CID: 496227
• PubChem ID: 14245582
• Update Time: 2025-06-11

Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [[(4-methylphenyl)sulfonyl]methyl]-, diethyl ester
• Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate
• 1-(diethoxyphosphorylMethylsulfonyl)-4-Methylbenzene
• Diethyl tosylmethylphosphonate
• (Diethoxyphosphinyl)methyl 4-tolyl sulfone
• AK194413
• diethyl [(4-methylbenzenesulfonyl)methyl]phosphonate
• Diethyl [(4-methylbenzene-1-sulfonyl)methyl]phosphonate
• AKOS026672173
• SCHEMBL1374250
• AC-30971
• diethyl (tosylmethyl)phosphonate
• 60682-95-3
• TQP1091
• DTXSID10557919
• C12H19O5PS
• A1-01393
• MFCD28369627
• Diethyl [(4-Methylphenylsulfonyl)methyl]phosphonate
• Diethyl[(4-methylbenzenesulfonyl)methyl]-phosphonate
• SY120880
• F16470
• BCP14985
• CS-0151416
• AS-69008

• MDL： MFCD28369627
• Inchi： 1S/C12H19O5PS/c1-4-16-18(13,17-5-2)10-19(14,15)12-8-6-11(3)7-9-12/h6-9H,4-5,10H2,1-3H3
• InChI Key： LBFOEWHXHLPENT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CP(=O)(OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 306.06917
• Monoisotopic Mass: 306.06908187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78
• XLogP3: 1.6

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73.5-74.5 ºC
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 69.67
• LogP: 4.07310

Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate

Professional Introduction to Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate (CAS No: 60682-95-3)

Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate, a compound with the chemical formula C₁₁H₁₅NO₄P, is a specialized phosphonate derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 60682-95-3, is characterized by its unique structural motif, which includes a phosphonate group linked to a benzene ring substituted with a methyl group and a sulfonyl moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The phosphonate moiety in Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate is particularly noteworthy due to its ability to participate in diverse chemical transformations. Phosphonates are well-known for their stability under various reaction conditions and their capacity to form stable complexes with metals, making them useful in catalytic processes and as ligands in coordination chemistry. In pharmaceutical applications, phosphonate derivatives have been explored for their potential as antiviral, antibacterial, and anticancer agents. The specific arrangement of atoms in this compound suggests that it may exhibit similar bioactivities or serve as a precursor for the development of new therapeutic agents.

The benzene ring in Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate is substituted with a methyl group at the para position relative to the sulfonyl group. This substitution pattern is significant because it influences the electronic properties of the aromatic system, affecting its reactivity and interactions with biological targets. The sulfonyl group, on the other hand, is a well-documented pharmacophore that enhances binding affinity and metabolic stability in drug molecules. The combination of these features makes this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel phosphonate-based drugs due to their unique chemical properties and biological activities. For instance, studies have shown that phosphonate derivatives can inhibit enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The structural features of Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate align well with these trends, suggesting potential applications in targeted therapy. Researchers have been exploring its utility as a scaffold for designing small-molecule inhibitors that can modulate key biological processes.

The synthesis of Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the benzene sulfonyl chloride derivative, which is then reacted with a phosphorus-containing reagent to form the phosphonate ester. The use of protecting groups and selective deprotection strategies is often necessary to achieve the desired product structure. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in industrial applications.

The pharmacological potential of Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate has been investigated through both computational modeling and experimental studies. Computational approaches have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These studies have provided insights into its binding affinity and potential side effects, guiding further optimization efforts. Experimental validation through cell-based assays and animal models has confirmed some of these predictions, demonstrating its efficacy in modulating specific biological pathways.

The compound's stability under various storage conditions is another important consideration for its practical application. Phosphonates can be sensitive to hydrolysis or oxidation, depending on the environment, so proper handling and storage are essential to maintain their integrity. Research has focused on developing stabilizers or encapsulation techniques that can protect these compounds from degradation while preserving their bioactivity. Such advancements are crucial for ensuring that Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate remains effective throughout its intended use.

The future prospects for Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate are promising, given its unique structural features and potential bioactivities. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between synthetic chemists, pharmacologists, and biologists will be essential in realizing this potential. As our understanding of complex biological systems continues to grow, compounds like Diethyl [(4-methylbenzenesulfonyl)methyl]-phosphonate are likely to play an increasingly important role in drug discovery and development.